2-(3-chlorophenyl)-N-[2-(2,3-dihydroindol-1-yl)-2-oxoethyl]acetamide

• IUPAC Name: 2-(3-chlorophenyl)-N-[2-(2,3-dihydroindol-1-yl)-2-oxoethyl]acetamide
• InChI: InChI=1S/C18H17ClN2O2/c19-15-6-3-4-13(10-15)11-17(22)20-12-18(23)21-9-8-14-5-1-2-7-16(14)21/h1-7,10H,8-9,11-12H2,(H,20,22)
• InChI Key: YFSLMSAOAQHGJT-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C2=CC=CC=C21)C(=O)CNC(=O)CC3=CC(=CC=C3)Cl
• Molecular Formula: C18H17ClN2O2
• Molecular Weight: 328.8 g/mol

Description

2-(3-chlorophenyl)-N-[2-(2,3-dihydroindol-1-yl)-2-oxoethyl]acetamide is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound has shown promising results in a variety of studies, and its unique properties make it an interesting subject for further investigation.

Mechanism of Action

The mechanism of action of 2-(3-chlorophenyl)-N-[2-(2,3-dihydroindol-1-yl)-2-oxoethyl]acetamide is not fully understood, but it is believed to work by inhibiting certain enzymes and pathways that are involved in the growth and proliferation of cancer cells. This compound has also been shown to have anti-inflammatory and antioxidant properties, which may contribute to its potential therapeutic effects.
Biochemical and Physiological Effects:
Studies have shown that this compound has a variety of biochemical and physiological effects. This compound has been shown to inhibit the growth and proliferation of cancer cells, reduce inflammation, and protect against oxidative stress. It has also been shown to have neuroprotective effects and may have potential applications in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(3-chlorophenyl)-N-[2-(2,3-dihydroindol-1-yl)-2-oxoethyl]acetamide in lab experiments is its unique properties and potential therapeutic effects. However, there are also limitations to its use. This compound may be difficult to synthesize and purify, and its mechanism of action is not fully understood. Additionally, further studies are needed to determine its safety and efficacy in humans.

Future Directions

There are many potential future directions for research on 2-(3-chlorophenyl)-N-[2-(2,3-dihydroindol-1-yl)-2-oxoethyl]acetamide. Some possible areas of investigation include:
1. Further studies on the mechanism of action of this compound, to better understand how it works and how it can be optimized for therapeutic use.
2. Testing the efficacy of this compound in animal models of cancer and other diseases, to determine its potential as a therapeutic agent.
3. Investigating the safety and toxicity of this compound in humans, to determine whether it is a viable candidate for clinical trials.
4. Developing new synthesis methods for this compound, to make it more accessible and cost-effective for research purposes.
5. Exploring the potential applications of this compound in other scientific research fields, such as neuroscience and immunology.
In conclusion, this compound is a chemical compound that has shown promise in a variety of scientific research fields. Its unique properties and potential therapeutic effects make it an interesting subject for further investigation, and there are many potential future directions for research on this compound.

Synthesis Methods

The synthesis of 2-(3-chlorophenyl)-N-[2-(2,3-dihydroindol-1-yl)-2-oxoethyl]acetamide involves several steps. The starting materials include 3-chloroaniline, 2,3-dihydroindole-2,3-dione, and ethyl acetoacetate. These compounds are reacted together in the presence of a catalyst and under specific conditions to produce the final product.

Scientific Research Applications

2-(3-chlorophenyl)-N-[2-(2,3-dihydroindol-1-yl)-2-oxoethyl]acetamide has been studied for its potential applications in a variety of scientific research fields. One area of interest is in the development of new drugs for the treatment of various diseases. This compound has shown promise as a potential therapeutic agent for cancer and other diseases.